1,1'-[1,3-propanediylbis(oxy)]bis(3-chlorobenzene)

• IUPAC Name: 1-chloro-3-[3-(3-chlorophenoxy)propoxy]benzene
• InChI: InChI=1S/C15H14Cl2O2/c16-12-4-1-6-14(10-12)18-8-3-9-19-15-7-2-5-13(17)11-15/h1-2,4-7,10-11H,3,8-9H2
• InChI Key: KUKDSFHJQLZFPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)OCCCOC2=CC(=CC=C2)Cl
• Molecular Formula: C15H14Cl2O2
• Molecular Weight: 297.2 g/mol

Description

1,1'-[1,3-propanediylbis(oxy)]bis(3-chlorobenzene) is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is also known as bis(3-chlorophenyl) ether, and its molecular formula is C18H14Cl2O2.

Scientific Research Applications

1,1'-[1,3-propanediylbis(oxy)]bis(3-chlorobenzene) has been studied for its potential applications in various fields such as material science, pharmaceuticals, and agriculture. In material science, this compound has been used as a flame retardant in plastics, textiles, and other materials. In pharmaceuticals, it has been investigated for its potential as an anti-cancer agent. In agriculture, it has been studied for its effectiveness as a herbicide.

Mechanism of Action

The mechanism of action of 1,1'-[1,3-propanediylbis(oxy)]bis(3-chlorobenzene) is not fully understood, but it is believed to inhibit the activity of enzymes involved in DNA synthesis and cell division. This leads to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 1,1'-[1,3-propanediylbis(oxy)]bis(3-chlorobenzene) has low toxicity and does not cause significant biochemical or physiological effects in humans or animals. However, further research is needed to determine the long-term effects of exposure to this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1,1'-[1,3-propanediylbis(oxy)]bis(3-chlorobenzene) in lab experiments is its low toxicity, which makes it a safe compound to work with. However, its low solubility in water can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1,1'-[1,3-propanediylbis(oxy)]bis(3-chlorobenzene). One direction is to investigate its potential as a flame retardant in new materials. Another direction is to further study its anti-cancer properties and develop it into a new cancer therapy. Additionally, researchers could explore its potential as a herbicide for use in agriculture.

Synthesis Methods

The synthesis of 1,1'-[1,3-propanediylbis(oxy)]bis(3-chlorobenzene) involves the reaction of 3-chlorophenol with 1,3-dichloropropane in the presence of a base catalyst such as potassium carbonate. The reaction takes place under reflux conditions, and the product is obtained by filtration and recrystallization.